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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884

An In-depth Technical Guide to the Physical
Properties of 3-Hydroxycyclohexanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxycyclohexanone (CAS No. 823-19-8) is an organic compound featuring a six-
membered cyclohexane ring substituted with a ketone functional group at position 1 and a
hydroxyl group at position 3.[1][2] Its molecular formula is CeH1002, with a molecular weight of
approximately 114.14 g/mol .[1][3][4] This bifunctional B-hydroxyketone structure imparts
unique chemical properties, making it a valuable intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other complex organic molecules.[1][5] The presence of
both a hydrogen bond donor (hydroxyl group) and acceptor (ketone group) significantly
influences its physical properties, including its melting point, boiling point, and solubility.[1]
Understanding these fundamental properties is critical for its application in synthetic chemistry
and materials science.

Physical Properties Data Summary

The key physical and chemical properties of 3-Hydroxycyclohexanone are summarized in the
table below. These values are a combination of experimentally determined and estimated data
from various sources.
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Property Value Notes / Conditions  Source(s)
Molecular Formula CeH1002 [311415][6]
Molecular Weight 114.14 g/mol [1][3][41[6]

Dependent on
Colorless to pale
Appearance o ) temperature and [2][5]
yellow liquid or solid

purity
Melting Point 95 °C [1112]
. ) @ 760 mmHg
Boiling Point 226.30 °C ] [6]
(estimated)
95 °C @ 1 Torr [718]
Stein & Brown
219.00 °C o [2]
estimation
Density ~1.142 g/cm3 Predicted value [2][7]
Water Solubility 7.668 x 10° mg/L @ 25 °C (estimated) [2][6]

Sparingly soluble in
Solubility (Organic) Chloroform, slightly [7]

soluble in Methanol

LogP (o/w) -0.41t0-0.81 Calculated/Estimated [21[6]1[7]

Detailed Analysis of Physical Properties
Melting Point

The reported melting point of 3-Hydroxycyclohexanone is 95 °C.[1][2] The compound's state
as a liquid or solid is dependent on ambient temperature and purity.[2][5] The presence of
impurities will typically lead to a depression of the melting point and a broadening of the melting
range.[9]

Boiling Point
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The boiling point of 3-Hydroxycyclohexanone is highly dependent on pressure. At
atmospheric pressure (760 mmHg), the estimated boiling point is 226.30 °C.[6] Under vacuum
(1 Torr), the boiling point is significantly lower, at 95 °C.[7][8] This substantial difference is
characteristic of organic molecules with polar functional groups that can engage in
intermolecular hydrogen bonding, which requires significant thermal energy to overcome.

Solubility

The dual functionality of 3-Hydroxycyclohexanone governs its solubility profile. The hydroxyl
group enhances its solubility in polar solvents through hydrogen bonding.[5]

e Aqueous Solubility: It has a high estimated solubility in water of approximately 767 g/L at 25
°C.[2][6]

e Organic Solubility: It is reported to be sparingly soluble in chloroform and slightly soluble in
methanol.[7]

e Octanol-Water Partition Coefficient (LogP): The estimated LogP values range from -0.41 to
-0.81, indicating that the compound is hydrophilic and preferentially partitions into the
agueous phase over an immiscible organic solvent like octanol.[2][6][7]

Experimental Protocols

The determination of physical properties for a compound like 3-Hydroxycyclohexanone
follows standard organic chemistry laboratory procedures.

Melting Point Determination (Capillary Method)

This method provides an accurate melting range and is a key indicator of purity.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

e Thermometer

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1200884?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1619201.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42276281.htm
https://www.guidechem.com/dictionary/en/823-19-8.html
https://www.benchchem.com/product/b1200884?utm_src=pdf-body
https://cymitquimica.com/cas/823-19-8/
https://www.smolecule.com/products/s570652
http://www.thegoodscentscompany.com/data/rw1619201.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42276281.htm
https://www.smolecule.com/products/s570652
http://www.thegoodscentscompany.com/data/rw1619201.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42276281.htm
https://www.benchchem.com/product/b1200884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample of 3-Hydroxycyclohexanone
¢ Heating bath fluid (mineral oil or silicone oil for Thiele tube)
Procedure:

o Sample Preparation: Place a small amount of dry, powdered 3-Hydroxycyclohexanone on
a clean, dry surface. Invert a capillary tube and press the open end into the powder to collect
a small plug of the sample.[10]

o Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to pack
the sample down. A packed sample height of 2-3 mm is ideal.

e Apparatus Setup:
o Mel-Temp: Place the capillary tube into the sample holder of the apparatus.

o Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring
the band is above the level of the heating oil. Center the thermometer in the Thiele tube.

e Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be
used to find an approximate melting range.

o Measurement: For an accurate measurement, repeat the process with a fresh sample,
heating rapidly to about 20 °C below the approximate melting point. Then, slow the heating
rate to 1-2 °C per minute.

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the last crystal melts (the end
of the range).[10]

Boiling Point Determination (Micro Method)

Apparatus:
o Small test tube or ignition tube

o Capillary tube (sealed at one end)
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e Thermometer

e Heating bath (e.g., Thiele tube with liquid paraffin)

Procedure:

Sample Preparation: Place a small amount of liquid 3-Hydroxycyclohexanone into the
ignition tube. Place a capillary tube, sealed end up, into the liquid.[11]

o Apparatus Setup: Attach the ignition tube to a thermometer. Submerge the setup in a heating
bath, ensuring the sample is below the liquid level of the bath.[11]

e Heating: Heat the bath gently. As the temperature rises, air trapped in the capillary will
bubble out.

o Measurement: Continue heating until a rapid and continuous stream of bubbles emerges
from the capillary tube.[11] Stop heating and allow the bath to cool. The boiling point is the
temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube.

Qualitative Solubility Determination

Apparatus:

» Several small test tubes

o Sample of 3-Hydroxycyclohexanone

» Various solvents (e.g., water, methanol, chloroform, hexane)
Procedure:

e Sample Preparation: Place a small, measured amount (e.g., 10 mg) of 3-
Hydroxycyclohexanone into each test tube.

e Solvent Addition: Add a small volume (e.g., 0.5 mL) of a solvent to one of the tubes.[12]

o Observation: Agitate the mixture and observe if the solid dissolves completely.
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 Classification:
o Soluble: The entire sample dissolves.
o Slightly/Sparingly Soluble: A portion of the sample dissolves.
o Insoluble: The sample does not appear to dissolve.

o Repeat: Repeat the process for each test solvent.

Visualization of Experimental Workflow

The logical flow for determining the melting point of 3-Hydroxycyclohexanone is illustrated

below.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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